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Compound of Interest

1-
Compound Name:
Phenylcyclopentanecarbaldehyde

cat. No.: B1352595

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
Phenylcyclopentanecarbaldehyde, a key chemical intermediate. The information is
presented to support research, development, and quality control activities.

Core Physical Properties

1-Phenylcyclopentanecarbaldehyde is an aromatic aldehyde with a cyclopentyl moiety. Its
physical characteristics are crucial for handling, reaction setup, and analytical method
development.

Structural and Molecular Data

The fundamental structural and molecular properties of 1-Phenylcyclopentanecarbaldehyde
are summarized below. This data is foundational for both theoretical modeling and
experimental work.
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Property Value Reference

Molecular Formula C12H140 [1]

Molecular Weight 174.24 g/mol [1]

CAS Number 21573-69-3 [1]
C1CcCcC(C1)

SMILES
(C=0)C2=CcC=CC=C2

InChl=1S/C12H140/c13-10-
InChl 12(8-4-5-9-12)11-6-2-1-3-7- [1]
11/h1-3,6-7,10H,4-5,8-9H2

KZCVVVIPPHGCOH-
InChlKey [1]
UHFFFAOYSA-N

Experimentally Determined Physical Properties

The following table summarizes the available experimentally determined physical properties for
1-Phenylcyclopentanecarbaldehyde. It is important to note that melting point and refractive
index data were not available in the searched literature.

Property Value Conditions Reference
Boiling Point 134 °C at 15 Torr [2]

Density 1.103 + 0.06 g/cm?3 at 20 °C and 760 Torr [2]

Flash Point 95.9+14.0°C [2]

Melting Point Data not available

Refractive Index Data not available

Solubility Data not available
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Logical Relationship of Physical Properties

The following diagram illustrates the logical flow and relationship between the fundamental and
derived physical properties of a chemical compound like 1-
Phenylcyclopentanecarbaldehyde.
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Logical Flow of Physical Property Determination

Fundamental Properties

(Molecular Formula) (Chemmal Structure | |

(C12H140)

Calculated Properties Experimental Pra f)erties
Y Y Y Y

Y
Molecular Weight Boiling Point Density Flash Point Melting Point Refractive Index Solubility
(174.24 g/mol) (134 °C @ 15 Torr) (1.103 g/cm3) (95.9°C) (Data Not Available) (Data Not Available) (Data Not Available)
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Hypothetical Synthesis Workflow

(1-Phenylcyclopentanecarbonitrilta
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: Physical Properties of 1-
Phenylcyclopentanecarbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352595#1-phenylcyclopentanecarbaldehyde-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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